Silicristin

• CAS No.: 33889-69-9
• Product Name: Silicristin
• Molecular Formula: C25H22O10
• Molecular Weight: 482.4 g/mol
• IUPAC Name: (2R,3R)-3,5,7-trihydroxy-2-[(2R,3S)-7-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-(hydroxymethyl)-2,3-dihydro-1-benzofuran-5-yl]-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C25H22O10/c1-33-18-6-10(2-3-15(18)28)23-14(9-26)13-4-11(5-17(30)25(13)35-23)24-22(32)21(31)20-16(29)7-12(27)8-19(20)34-24/h2-8,14,22-24,26-30,32H,9H2,1H3/t14-,22+,23+,24-/m1/s1
• Standard InChIKey: BMLIIPOXVWESJG-LMBCONBSSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)[C@H]2[C@@H](C3=C(O2)C(=CC(=C3)[C@@H]4[C@H](C(=O)C5=C(C=C(C=C5O4)O)O)O)O)CO)O
• Canonical SMILES: COC1=C(C=CC(=C1)C2C(C3=C(O2)C(=CC(=C3)C4C(C(=O)C5=C(C=C(C=C5O4)O)O)O)O)CO)O
• Melting Point: 174-176°C
• Physical Description: Solid
• Description: Silicristin, also known as silicristin, inn or silymarin ii, belongs to the class of organic compounds known as 2-arylbenzofuran flavonoids. These are phenylpropanoids containing the 2-phenylbenzofuran moiety. Silicristin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, silicristin is primarily located in the cytoplasm. Outside of the human body, silicristin can be found in coffee and coffee products and green vegetables. This makes silicristin a potential biomarker for the consumption of these food products.
• Synonyms: silicristin; silychristin
• PubChem Compound: 441764
• Last Modified: Nov 11 2021